6-phenethyl-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-(2-phenylethyl)-4-thiophen-2-yl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C18H17N3O2S/c22-17-15-13(11-21(17)9-8-12-5-2-1-3-6-12)19-18(23)20-16(15)14-7-4-10-24-14/h1-7,10,16H,8-9,11H2,(H2,19,20,23)
• InChI Key: UDDQJVVYNFNYRX-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(NC(=O)N2)C3=CC=CS3)C(=O)N1CCC4=CC=CC=C4
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

This compound is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of related compounds involves the conversion of hydroxyl acetylen-thiophene carboxylic esters to thiophenyl-α-bromomethylketones and condensation with 2,4-diamino-6-hydroxypyrimidine. This affords the 6-substituted pyrrolopyrimidine compounds.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using NMR spectroscopy. For example, 1H NMR (CDCl3, 300 MHz) and 13C NMR (CDCl3, 100 MHz) can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve the reaction of amidine or guanidine derivatives with a variety of 1,3-dielectrophilic three-carbon units such as α,β-unsaturated carbonyl compounds.

Physical And Chemical Properties Analysis

Thiophene, a core component of the compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

• Thiophenes exhibit a wide range of therapeutic properties, making them effective drugs. Some notable functions include:
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Anti-cancer Agents

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Antiviral Activity

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Cell Proliferation Inhibition

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Biological Activity Against Cancer Cell Lines

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Mechanism of Action

The mechanism of action of similar compounds involves inhibitory activities against PARP-1. Most of the synthesized compounds displayed excellent inhibitory activities against PARP-1 with IC50 values ranging from 3.61 nM to 114 nM compared to the reference drug Olaparib.

Safety and Hazards

While specific safety and hazard information for this compound is not available, similar compounds containing a thiophene nucleus are used in commercially available drugs such as Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate, and Benocyclidine.

Future Directions

Thiophene and its derivatives have a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.